Cas no 127-09-3 (Sodium acetate)

• Product name: Sodium acetate
• CAS No: 127-09-3
• MF: C₂H₃NaO₂
• MW: 82.0338
• MDL: MFCD00012459
• CID: 36175
• PubChem ID: 517045

Sodium acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, sodium salt
• Sodium acetate anhydrous
• Sodium acetate solution
• Sodium Acetate, MB Grade (1.01539)
• Sodium Acetate, 2M, pH 4.2, MBGrade
• Sodium Acetate, 3 M, pH 5.2, MB Grade
• SODIUM ACETATE TRIHYDRATE
• Sodium acetate
• SODIUM ACETATE (1,2-12C2)
• SODIUM ACETATE BUFFER
• SODIUM ACETATE BUFFER SOLUTION
• sodium ethanoate
• NA ACETATE
• acetatedesodium
• Acetic acid sodium salt anhydrous
• Anhydrous sodium acetate
• Acetic acid
• MAGGRAN(R) NA
• Mettler-Toledo Calibration substance
• Natriumacetat
• FEMA 3024
• octansodny
• sodiiacetas
• femanumber3024
• MAGNESIA 87844
• Acetic Acid Sodium Salt
• Octan sodny
• 无水醋酸钠
• Sodium acetate, anhydrous
• Sodii acetas
• Natrium aceticum
• Octan sodny [Czech]
• Natriumacetat [German]
• Caswell No. 741A
• Natriumazetat
• sodium-acetate
• FEMA Number 3024
• Acetic acid, sodium salt (1:1)
• NaOAc
• FEMA No. 3024
• EPA Pesticide Chemical Code 044006
• NVG71ZZ7P0
• SODIUM DIACETATE
• Standard solution of sodium acetate
• Sodium acetateanhydrous
• DNA-Grade Sodium Acetate Solution
• RNase-Free Sodium Acetate Solution
• Sodium acetate Analytical Titrant
• Sodio acetato
• EC 204-823-8
• Sodium acetate, anhydrous, ReagentPlus(R), >=99.0%
• CHEMBL1354
• CHEBI:32954
• DB09395
• Sodium acetate, puriss. p.a., ACS reagent, reag. Ph. Eur., anhydrous
• Sodium acetate, for HPLC, >=99.5%
• CH3COONa
• Sodium acetate, LR, anhydrous, >=98%
• AKOS015837569
• UNII-NVG71ZZ7P0
• Sodium acetate, meets USP testing specifications, anhydrous
• Sodium acetate-1-13c-2-d3
• Sodium acetate, puriss., anhydrous, >=98%, powder
• Sodium acetate, powder, BioReagent, for electrophoresis, suitable for cell culture, suitable for insect cell culture, >=99%
• BioReagent Plus, inverted exclamation markY99.0%
• AcONa
• Sodium acetate, Trace metals grade, 99.99%
• Sodium Acetate; Sodium Ethanoate
• Acetato de sodio
• Sodium Acetate In Plastic Container
• Sodium acetate, anhydrous, free-flowing, Redi-Dri(TM), ACS reagent, >=99.0%
• E262
• DTXSID2027044
• SODIUM ACETATE [HSDB]
• Q339940
• CAS-127-09-3
• Sodium acetate, BioUltra, for luminescence, anhydrous, >=99.0% (NT)
• Sodium acetate, ReagentPlus(R), 99%
• Sodium acetate, AR, anhydrous, >=99%
• Sodium Acetate Anhydrous, >99%, FCC, FG
• Acetic acidsodium salt
• Sodium acetate, BioXtra, >=99.0%
• SODIUM ACETATE ANHYDROUS [ORANGE BOOK]
• E-262(I)
• C2H3NaO2
• Sodium Acetate ,(S)
• Sodium acetate,anhydrous
• SODIUM ACETATE ANHYDROUS (II)
• NSC-77459
• sodiumacetate
• SODIUM ACETATE [FHFI]
• NS00074442
• ACETIC ACID, SODIUM SALT, [3H]
• Sodium acetate, United States Pharmacopeia (USP) Reference Standard
• SODIUM ACETATE (18O2, 95%)
• Sodium acetate, anhydrous, for molecular biology, >=99%
• Sodium acetate, SAJ first grade, >=98.0%
• INS-262(I)
• MFCD00012459
• HSDB 688
• Sodium acetate, for HPLC, 99.0-101.0% (NT)
• SODIUM ACETATE [WHO-DD]
• SODIUM ACETATE,ANHYDROUS [VANDF]
• EINECS 204-823-8
• Sodium acetate, anhydrous, BioUltra, for luminescence, for molecular biology, >=99.0% (NT)
• J-005463
• Sodium acetate, 99.995% trace metals basis
• NSC 77459
• Sodium acetate, JIS special grade, >=98.5%
• sodium aceate
• 127-09-3
• NSC77459
• SODIUM ACETATE ANHYDROUS (USP MONOGRAPH)
• INS NO.262(I)
• CH3CO2Na
• S0559
• Sodium acetate, ACS reagent, >=99.0%
• NCGC00260289-01
• DTXCID507044
• SODIUM ACETATE ANHYDROUS [II]
• sodium acetate ion
• 129085-74-1
• Sodium acetate, for electrophoresis, >=99%, crystalline
• Sodium acetate (3h2o)
• Sodium acetate, ACS reagent
• Sodium acetate, Vetec(TM) reagent grade, 98%
• SCFA
• Sodium acetate, biochemical grade
• Tox21_202741
• Mettler-Toledo Calibration substance ME 30130599, Sodium acetate anhydrous, tracable to primary standards (LGC)
• AKOS003052995
• EN300-21631
• SODIUM ACETATE [MI]
• SODIUM ACETATE ANHYDROUS [USP MONOGRAPH]

• MDL： MFCD00012459
• Inchi： 1S/C2H4O2.Na/c1-2(3)4;/h1H3,(H,3,4);/q;+1/p-1
• InChI Key： VMHLLURERBWHNL-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(C([H])([H])[H])=O
• BRN： 3595639

Computed Properties

• Exact Mass: 82.00310
• Monoisotopic Mass: 82.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 34.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.1

Experimental Properties

• Color/Form: Colorless transparent crystals or white particles
• Density: 1.45
• Melting Point: >300 °C (dec.) (lit.)
• Boiling Point: 117.1ºC at 760 mmHg
• Flash Point: Fahrenheit: >482 ° f
  Celsius: >250 ° c
  
• Refractive Index: 1.4640
• PH: 8.9 (25℃, 100mg/mL in water, 0.1 M agueous sodium acetate solution)
• Solubility: H2O: 3 M at 20 °C, clear, colorless
• Water Partition Coefficient: 500 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, halogens. Moisture sensitive.
• PSA: 40.13000
• LogP: -1.24380
• Solubility: Soluble in water, slightly soluble in ethanol and ether
• FEMA: 3024
• Sensitiveness: Hygroscopic
• Merck: 8571
• Color/Form: ~3 M in H2O

Sodium acetate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：3
• RTECS：AJ4300010
• TSCA：Yes
• Storage Condition：−20°C

Sodium acetate Customs Data

• HS CODE：29152200
• Customs Data：

  China Customs Code:

  2915291000

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Solvents

Additional information on Sodium acetate

Sodium Acetate (127-09-3) in Biopharmaceutical Applications: Key Roles and Innovations

Sodium acetate (CAS 127-09-3) is a versatile compound widely used in the biopharmaceutical industry, particularly as a buffering agent and electrolyte replenisher. Its ability to maintain stable pH levels makes it indispensable in drug formulations, including intravenous therapies and dialysis solutions. Recent studies highlight its role in enhancing the stability of biologic drugs, such as monoclonal antibodies and vaccines, by preventing degradation during storage. Researchers are also exploring its potential in controlled-release drug delivery systems, where its solubility and biocompatibility offer significant advantages. With the growing demand for precision medicine, sodium acetate's applications in personalized therapeutics are gaining traction, aligning with industry trends toward tailored treatment solutions.

Sodium Acetate (127-09-3) in Cancer Research and Therapy: Emerging Insights

In oncology, sodium acetate (127-09-3) has emerged as a promising adjunct in cancer immunotherapy and metabolic modulation. Studies suggest its ability to influence tumor microenvironment acidity, potentially improving the efficacy of chemotherapeutic agents. For instance, sodium acetate-based buffers are being tested in CAR-T cell therapies to enhance cell viability during manufacturing. Additionally, its role in acetate metabolism is under investigation for targeting cancer cell energetics, a hotspot in precision oncology. As the focus on combination therapies grows, sodium acetate's compatibility with checkpoint inhibitors and other immunomodulators positions it as a critical component in next-generation treatment protocols.

Sodium Acetate (127-09-3) Safety and Regulatory Compliance: Industry Standards

The use of sodium acetate (127-09-3) in pharmaceuticals necessitates strict adherence to GMP and FDA guidelines, particularly for injectable formulations. Its low toxicity profile and high purity requirements (≥99%) make it a preferred choice for parenteral nutrition and critical care solutions. Recent updates to pharmacopeial standards (e.g., USP-NF) have refined testing methods for residual solvents and heavy metals in sodium acetate batches, addressing industry concerns about drug safety. Furthermore, its classification as a GRAS (Generally Recognized as Safe) substance by regulatory bodies underscores its suitability for long-term therapeutic use, a key consideration for chronic disease management.

Sodium Acetate (127-09-3) in Vaccine Formulation: Stability and Adjuvant Potential

With the global emphasis on vaccine development, sodium acetate (127-09-3) has gained attention for its dual role as a stabilizer and potential immune adjuvant. In mRNA-based vaccines, it helps maintain lipid nanoparticle integrity during freeze-drying, addressing cold chain challenges. Preliminary research also indicates that acetate ions may modulate dendritic cell activation, suggesting synergistic effects with aluminum-based adjuvants. As the industry explores thermostable vaccine platforms, sodium acetate's compatibility with novel delivery systems (e.g., microneedle patches) could revolutionize global immunization programs, especially in resource-limited settings.

Sodium Acetate (127-09-3) Future Trends: Sustainable Production and Smart Formulations

The future of sodium acetate (127-09-3) in biopharma lies in green chemistry approaches and smart drug systems. Innovations in bio-based production (e.g., microbial fermentation) aim to reduce the carbon footprint of pharmaceutical-grade sodium acetate. Concurrently, its integration with stimuli-responsive polymers is paving the way for pH-triggered drug release in targeted therapies. The compound's versatility also extends to diagnostic applications, such as contrast agent formulations for MRI. As digital therapeutics and AI-driven drug design advance, sodium acetate's physicochemical properties may unlock novel applications in theranostic platforms, bridging treatment and diagnostics.